Cas no 922121-90-2 (ethyl 1-(4-fluorophenyl)-6-oxo-4-{(thiophen-2-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate)

ethyl 1-(4-fluorophenyl)-6-oxo-4-{(thiophen-2-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate structure
922121-90-2 structure
Product Name:ethyl 1-(4-fluorophenyl)-6-oxo-4-{(thiophen-2-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate
CAS No:922121-90-2
MF:C18H16FN3O3S
MW:373.401346206665
CID:5956166
PubChem ID:18571487
Update Time:2023-11-23

ethyl 1-(4-fluorophenyl)-6-oxo-4-{(thiophen-2-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 1-(4-fluorophenyl)-6-oxo-4-{(thiophen-2-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate
    • ethyl 1-(4-fluorophenyl)-6-oxo-4-(thiophen-2-ylmethylamino)pyridazine-3-carboxylate
    • ethyl 1-(4-fluorophenyl)-6-oxo-4-{[(thiophen-2-yl)methyl]amino}-1,6-dihydropyridazine-3-carboxylate
    • AKOS024635200
    • ethyl 1-(4-fluorophenyl)-6-oxo-4-((thiophen-2-ylmethyl)amino)-1,6-dihydropyridazine-3-carboxylate
    • F2272-0395
    • 922121-90-2
    • Inchi: 1S/C18H16FN3O3S/c1-3-25-18(24)17-14(21(2)16-5-4-10-26-16)11-15(23)22(20-17)13-8-6-12(19)7-9-13/h4-11H,3H2,1-2H3
    • InChI Key: IPQSQBFTABHSHT-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1N(C1SC=CC=1)C

Computed Properties

  • Exact Mass: 373.08964072g/mol
  • Monoisotopic Mass: 373.08964072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 99.2Ų

ethyl 1-(4-fluorophenyl)-6-oxo-4-{(thiophen-2-yl)methylamino}-1,6-dihydropyridazine-3-carboxylate Pricemore >>

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F2272-0395-10mg
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